4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(6-propan-2-yloxypyridine-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C16H18N4O3S/c1-11(2)23-13-4-3-12(9-18-13)15(22)19-6-7-20(14(21)10-19)16-17-5-8-24-16/h3-5,8-9,11H,6-7,10H2,1-2H3
• InChI Key: JWGPZBQSZBGUEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=NC=CS3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as IPP, and it is a derivative of nicotinamide, which is a form of vitamin B3. IPP has been found to have a variety of biochemical and physiological effects, and it is believed to have potential applications in the treatment of various diseases.

Scientific Research Applications

Antimicrobial Activity

Research on compounds structurally similar to 4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one has primarily focused on their antimicrobial potential. For instance, novel thiazolidinone derivatives synthesized for antimicrobial purposes showed significant activity against a range of bacteria and fungi. These compounds, including variants linked with piperazine, exhibit potent inhibitory effects against organisms like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans among others, highlighting the potential of such structures in developing new antimicrobial agents (Patel et al., 2012); (Patel et al., 2012); (Patel et al., 2015).

Antiproliferative Effects

Another area of interest is the investigation of such compounds for their antiproliferative effects on human leukemic cells. A study on 4-thiazolidinone analogues demonstrated significant activity against leukemia cell lines, indicating the potential of these molecules in cancer therapy. The ability to induce cell death in leukemic cells positions these compounds as candidates for further investigation in cancer treatment strategies (Kumar et al., 2014).

Cardiotonic Agents

Compounds with structural similarities to 4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one have also been explored for their potential as cardiotonic agents. Modifications of the phenylpiperazino moiety in related thiazolidine derivatives have shown potent positive inotropic activity, which could be beneficial in developing new treatments for heart failure (Nate et al., 1987).

Corrosion Inhibition

Additionally, benzothiazole derivatives, which share a thematic chemical framework with the compound , have demonstrated effectiveness as corrosion inhibitors for steel in acidic environments. Their ability to adsorb onto surfaces and prevent corrosion could lead to applications in protecting industrial materials and infrastructure (Hu et al., 2016).